
Application of (Z)-7-Tricosene in Integrated Pest
Management (IPM) Programs

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 7-Tricosene

Cat. No.: B1233067 Get Quote

Introduction
(Z)-7-Tricosene is a semiochemical, specifically a pheromone component, identified in several

insect species. Its primary application in Integrated Pest Management (IPM) is as a monitoring

and control agent for specific lepidopteran pests.[1] By leveraging the insect's own

communication system, (Z)-7-Tricosene offers a targeted and environmentally sensitive

approach to pest management.[1] These application notes provide detailed protocols for the

use of (Z)-7-Tricosene in IPM programs targeting the Raspberry Bud Moth (Heterocrossa

rubophaga) and the Australian Guava Moth (Coscinoptycha improbana).

Target Pest Species and Mechanism of Action
(Z)-7-Tricosene has been identified as a crucial component of the female sex pheromone

blend for the following pests:

Raspberry Bud Moth (Heterocrossa rubophaga): A pest of commercial Rubus species

(raspberries, blackberries).[1]

Australian Guava Moth (Coscinoptycha improbana): An invasive pest that infests a wide

range of fruit crops, including guava, feijoa, citrus, and stone fruits.[1]

In these moth species, (Z)-7-Tricosene acts as a synergist in the pheromone blend, increasing

the attraction of male moths to the primary pheromone component.[1] Male moths detect the

pheromone plume in the air via specialized olfactory receptor neurons on their antennae.[1]
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This detection triggers a behavioral response, causing them to fly upwind towards the source of

the pheromone in search of a female for mating.[1] IPM strategies exploit this behavior for

monitoring (luring males to traps) or control (mating disruption).[1]

Data Presentation: Efficacy of (Z)-7-Tricosene in
Pheromone Traps
The following tables summarize the quantitative data on the efficacy of (Z)-7-Tricosene in

enhancing pheromone trap captures.

Table 1: Synergistic Effect of (Z)-7-Tricosene on the Attraction of Male Raspberry Bud Moth

(Heterocrossa rubophaga)

Lure Composition
Mean Male Moths
Captured (±SE)

Fold Increase in Attraction

(Z)-7-nonadecen-11-one (300

µg)
15.2 ± 2.5 -

(Z)-7-tricosene (300 µg) Inactive alone -

Blend: (Z)-7-nonadecen-11-

one (300 µg) + (Z)-7-tricosene

(300 µg)

34.8 ± 5.1 2.29

Data from a field trapping experiment. The addition of (Z)-7-tricosene to (Z)-7-nonadecen-11-

one more than doubled the trap catch of male moths, indicating a strong synergistic effect.[2]

Table 2: Pheromone Blend Composition of the Australian Guava Moth (Coscinoptycha

improbana)
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Compound Abbreviation
Relative Amount in
Female Gland (%)

Role

(Z)-7-tricosene Z7-23Hy 65.0 Synergist

(Z)-7-octadecen-11-

one
Z7-11-one-18Hy 23.5 Primary Attractant

(Z)-7-tricosen-11-one Z7-11-one-23Hy 10.0 Synergist

(Z)-7-nonadecen-11-

one
Z7-11-one-19Hy 1.5 Minor Component

Field trapping studies revealed that while (Z)-7-octadecen-11-one is the primary attractive

component, the addition of (Z)-7-tricosene to the blend further enhanced the attraction of male

moths, demonstrating its synergistic role.[3]

Table 3: Efficacy of Mating Disruption for Australian Guava Moth using a Pheromone Analog

Treatment
Dispenser Density
(dispensers/ha)

Mean Trap Catch
Reduction (%)

Single-tree plots 3 dispensers/tree 86

9-tree plots 1 dispenser/tree 99

2-ha plots 1000 100 (complete disruption)

Mating disruption trials using a commercially available pheromone analog for the Asian Peach

Moth demonstrated significant to complete reduction in the capture of male Australian Guava

Moths in pheromone traps.[4]

Experimental Protocols
Protocol 1: Monitoring Raspberry Bud Moth with (Z)-7-
Tricosene Baited Traps
Objective: To monitor the population dynamics of male Raspberry Bud Moth to inform pest

management decisions.
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Materials:

Delta traps with sticky liners.

Pheromone lures containing 300 µg of (7Z)-nonadecen-11-one and 300 µg of (Z)-7-
tricosene loaded onto red rubber septa.[5][6]

Hexane (for dissolving pheromone components if preparing lures in-house).[7]

Disposable gloves.

Stakes or hangers for trap deployment.

Field notebook or data collection app.

Procedure:

Lure Preparation (if not commercially available):

Under a fume hood, dissolve the precise amounts of (7Z)-nonadecen-11-one and (Z)-7-
tricosene in a minimal volume of high-purity hexane.

Using a micropipette, carefully apply the solution to a red rubber septum.

Allow the solvent to evaporate completely before deploying the lure.

Store prepared lures in a freezer in airtight containers until use.

Trap Assembly:

Unfold the Delta trap into its triangular shape.

Place a sticky liner on the bottom surface of the trap.

Using clean gloves or forceps, place one pheromone lure in the center of the sticky liner.

Trap Deployment:

Deploy traps before the anticipated start of the first moth flight in early spring.
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Place traps within the raspberry crop canopy at a height of approximately 1.5 meters.[1]

Use a trap density of 1-2 traps per hectare for monitoring.[1]

Position traps at least 50 meters apart to avoid interference.[1]

Data Collection and Maintenance:

Check traps weekly and record the number of captured Raspberry Bud Moths.

Remove captured moths and debris from the sticky liner at each check.

Replace sticky liners when they become saturated with moths or debris.

Replace pheromone lures every 4-6 weeks, following manufacturer's recommendations or

based on lure aging studies.[8]

Protocol 2: Mating Disruption of Australian Guava Moth
Objective: To reduce mating success and subsequent larval damage of the Australian Guava

Moth by permeating the atmosphere with its sex pheromone or a functional analog.

Materials:

Commercially available pheromone dispensers for the Asian Peach Moth (Carposina

sasakii), which have been shown to be effective for disrupting Australian Guava Moth.[4]

Gloves for handling dispensers.

Pheromone traps (as described in Protocol 1, but with a lure for the Australian Guava Moth)

for monitoring efficacy.

Procedure:

Dispenser Deployment:

Deploy dispensers before the first moth flight of the season.

Distribute dispensers evenly throughout the orchard or targeted area.
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Apply dispensers at a rate of 800-1000 dispensers per hectare.[1]

Place dispensers in the upper third of the crop canopy.

Monitoring Efficacy:

Deploy pheromone traps in both the mating disruption plots and in untreated control areas

at least 200 meters away.[1]

Monitor trap catches weekly.

A significant reduction (ideally >95%) in moth capture in the treated plots compared to the

control plots indicates effective mating disruption.[1]

Integrated Approach:

Mating disruption should be used as part of a broader IPM program that includes cultural

practices (e.g., pruning, weed management), biological controls, and judicious use of

selective insecticides if action thresholds are exceeded.[1]
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Caption: IPM workflow using (Z)-7-Tricosene for monitoring and control.
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Caption: Generalized lepidopteran pheromone signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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